Cas no 2922751-29-7 ((1R,5S)-8-Oxabicyclo[3.2.1]oct-3-EN-3-ylboronic acid pinacol ester)

• Product Name: (1R,5S)-8-Oxabicyclo[3.2.1]oct-3-EN-3-ylboronic acid pinacol ester
• CAS No: 2922751-29-7
• MF: C₁₃H₂₁BO₃
• MW: 236.115044355392
• CID: 6796766
• PubChem ID: 117058567
• Update Time: 2024-09-13

(1R,5S)-8-Oxabicyclo[3.2.1]oct-3-EN-3-ylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(8-OXABICYCLO[3.2.1]OCT-2-EN-3-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(8-Oxabicyclo[3.2.1]oct-3-en-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (1R,5S)-8-OXABICYCLO[3.2.1]OCT-3-EN-3-YLBORONIC ACID PINACOL ESTER
• AS-46638
• CS3519
• CS-0177018
• AKOS037644142
• 2922751-29-7
• (1R,5S)-8-Oxabicyclo[3.2.1]oct-3-EN-3-ylboronic acid pinacol ester

• Inchi： 1S/C13H21BO3/c1-12(2)13(3,4)17-14(16-12)9-7-10-5-6-11(8-9)15-10/h7,10-11H,5-6,8H2,1-4H3
• InChI Key： CDAJPKAZLOWHRH-UHFFFAOYSA-N
• SMILES： O1C2C=C(B3OC(C)(C)C(C)(C)O3)CC1CC2

Computed Properties

• Exact Mass: 236.1583747g/mol
• Monoisotopic Mass: 236.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų